Cas no 55683-10-8 (3-(3,4-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(3,4-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 55683-10-8
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1595007
• PubChem ID: 589934
• Update Time: 2025-06-13

3-(3,4-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,5,6-tetramethylphenyl)propanoic acid
• 3-(3,4-Dimethylphenyl)-3-methylbutanoic acid
• 55683-10-8
• TETRAMETHYLBENZENE PROPANOIC ACID
• DTXSID60971040
• 3-(3,4-dimethylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C13H18O2/c1-8-7-9(2)11(4)12(10(8)3)5-6-13(14)15/h7H,5-6H2,1-4H3,(H,14,15)
• InChI Key： NRZIBHXUIOUVDC-UHFFFAOYSA-N
• SMILES： OC(CCC1C(C)=C(C)C=C(C)C=1C)=O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3,4-dimethylphenyl)-3-methylbutanoic acid

Recent Advances in the Study of 3-(3,4-dimethylphenyl)-3-methylbutanoic acid (CAS: 55683-10-8)

3-(3,4-dimethylphenyl)-3-methylbutanoic acid (CAS: 55683-10-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of metabolic pathways and inflammatory responses. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 3-(3,4-dimethylphenyl)-3-methylbutanoic acid as a modulator of peroxisome proliferator-activated receptors (PPARs). PPARs are nuclear receptors that play a crucial role in lipid metabolism and glucose homeostasis. The study demonstrated that this compound exhibits selective agonistic activity towards PPAR-γ, a subtype implicated in insulin sensitization and anti-inflammatory effects. These findings suggest its potential utility in the treatment of metabolic disorders such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

Further research has explored the pharmacokinetic profile of 3-(3,4-dimethylphenyl)-3-methylbutanoic acid. A preclinical study conducted in rodent models revealed favorable absorption and distribution characteristics, with a bioavailability of approximately 65% following oral administration. The compound also demonstrated a half-life of 8-10 hours, indicating its suitability for once-daily dosing regimens. These properties make it a promising candidate for further clinical development.

In addition to its metabolic effects, recent investigations have highlighted the anti-inflammatory properties of 3-(3,4-dimethylphenyl)-3-methylbutanoic acid. A 2024 study in Biochemical Pharmacology reported that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Mechanistic studies revealed that this effect is mediated through the inhibition of NF-κB signaling, a key pathway in inflammatory responses. These findings open new avenues for its application in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthesis and structural optimization of 3-(3,4-dimethylphenyl)-3-methylbutanoic acid have also been a focus of recent research. A team at the University of Cambridge developed a novel synthetic route that improves yield and purity while reducing environmental impact. This advancement addresses previous challenges in large-scale production and could facilitate the compound's transition from laboratory research to industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 3-(3,4-dimethylphenyl)-3-methylbutanoic acid. Current research is addressing potential off-target effects and optimizing dosage regimens to maximize therapeutic efficacy while minimizing adverse effects. Ongoing phase I clinical trials are expected to provide crucial data on its safety profile in human subjects.

In conclusion, 3-(3,4-dimethylphenyl)-3-methylbutanoic acid (CAS: 55683-10-8) represents a compound with significant potential in both metabolic and inflammatory disease treatment. Its dual mechanisms of action and favorable pharmacokinetic profile position it as a promising candidate for further drug development. Future research should focus on elucidating its long-term effects and exploring potential combination therapies to enhance its clinical utility.